Cas no 1060356-52-6 (2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide
• CAS No: 1060356-52-6
• MF: C₂₁H₁₉FN₂O₃S
• MW: 398.450567483902
• CID: 5967546
• PubChem ID: 25862709
• Update Time: 2025-05-26

2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide
• 1060356-52-6
• F5097-1195
• 2-(2-fluorophenoxy)-N-(4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)phenyl)acetamide
• AKOS024497803
• 2-[4-[[2-(2-fluorophenoxy)acetyl]amino]phenyl]-N-(thiophen-2-ylmethyl)acetamide

• Inchi： 1S/C21H19FN2O3S/c22-18-5-1-2-6-19(18)27-14-21(26)24-16-9-7-15(8-10-16)12-20(25)23-13-17-4-3-11-28-17/h1-11H,12-14H2,(H,23,25)(H,24,26)
• InChI Key： KHPOMFTYXNGIEI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CC1C=CC(=CC=1)NC(COC1C=CC=CC=1F)=O)=O

Computed Properties

• Exact Mass: 398.11004181g/mol
• Monoisotopic Mass: 398.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide

Research Brief on 2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide (CAS: 1060356-52-6)

The compound 2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide (CAS: 1060356-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of modulating specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a promising candidate for further drug development.

Recent research has elucidated the synthetic pathways for 2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide, highlighting its efficient production and scalability. The compound's structure, which incorporates a fluorophenoxy group and a thiophene-derived carbamoyl moiety, suggests potential interactions with various biological targets. Computational modeling and in vitro assays have demonstrated its affinity for specific receptors, particularly those involved in inflammatory and oncogenic pathways. These findings underscore the compound's versatility and its potential as a scaffold for designing novel therapeutics.

Pharmacological evaluations of 2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide have revealed promising activity profiles. In preclinical models, the compound exhibited significant efficacy in modulating key signaling pathways, such as the NF-κB and MAPK cascades, which are critical in inflammation and cancer progression. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been characterized, providing a foundation for further optimization. These studies suggest that the compound could serve as a lead molecule for developing targeted therapies with improved efficacy and safety profiles.

Mechanistic studies have further explored the compound's interactions at the molecular level. Structural analyses, including X-ray crystallography and NMR spectroscopy, have provided insights into its binding modes with target proteins. These investigations have identified key residues and binding pockets, facilitating the design of derivatives with enhanced specificity and potency. Moreover, in vivo studies have corroborated the compound's therapeutic potential, demonstrating measurable effects in disease models without significant off-target effects. These results highlight the compound's translational potential and its relevance to addressing unmet medical needs.

In conclusion, 2-(2-fluorophenoxy)-N-[4-({[(thiophen-2-yl)methyl]carbamoyl}methyl)phenyl]acetamide (CAS: 1060356-52-6) represents a compelling area of research in chemical biology and drug discovery. Its synthetic accessibility, pharmacological activity, and mechanistic clarity position it as a valuable candidate for further investigation. Future studies should focus on optimizing its properties, exploring additional therapeutic indications, and advancing it through preclinical and clinical development. This compound exemplifies the intersection of chemistry and biology, offering new avenues for therapeutic innovation.